Cas no 2580215-26-3 (2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid
• CAS No: 2580215-26-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5662506
• PubChem ID: 165892261
• Update Time: 2025-06-30

2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731293
• 2580215-26-3
• 2-({[(tert-butoxy)carbonyl]amino}methyl)-3-phenylcyclopropane-1-carboxylic acid
• 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-11-12(13(11)14(18)19)10-7-5-4-6-8-10/h4-8,11-13H,9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： RPOKVFHOEDSWBY-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)C1CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid

Introduction to 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid (CAS No. 2580215-26-3)

2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580215-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropane core and amide functional group, which are known for their unique structural and biological properties. The presence of a phenyl substituent and a tert-butoxy carbonylamino moiety further enhances its potential as a versatile intermediate in the synthesis of bioactive molecules.

The cyclopropane ring is a prominent feature in many pharmacologically active compounds due to its strained three-membered structure, which can influence the conformation and reactivity of the molecule. In particular, the 3-phenylcyclopropane scaffold has been explored in various drug discovery programs for its ability to modulate enzyme activity and receptor binding. The introduction of an amide linkage in this framework often enhances metabolic stability and bioavailability, making it an attractive candidate for further development.

The (tert-butoxy)carbonylamino group serves as a protective moiety for the amino function, preventing unwanted side reactions during synthetic processes. This protection-deprotection strategy is widely employed in peptide and protein chemistry, where selective modification of functional groups is crucial. The tert-butyl ester (Boc) group is particularly favored due to its stability under a variety of reaction conditions while being easily removable under mild acidic conditions.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid structure exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. Studies have demonstrated that such compounds can exhibit inhibitory activity against various targets, including kinases, proteases, and other enzymes implicated in diseases like cancer and inflammation.

In the context of medicinal chemistry, the phenyl substituent on the cyclopropane ring can engage in π-stacking interactions with biological targets, thereby influencing binding affinity and selectivity. Additionally, the presence of both primary and secondary amine functionalities provides multiple sites for further derivatization, allowing chemists to fine-tune the physicochemical properties of the molecule. This flexibility makes it a valuable building block for designing libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its potential application in peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as poor oral bioavailability or susceptibility to proteolytic degradation. The cyclopropane ring can replace peptide bonds or side chains, while the Boc-amino group ensures compatibility with solid-phase peptide synthesis techniques. This approach has been successfully employed to develop small-molecule inhibitors that recapitulate the biological function of larger peptides.

The synthesis of 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include cyclopropanation reactions to introduce the three-membered ring, followed by functional group interconversions to establish the desired connectivity. Protecting group strategies are employed to ensure regioselectivity during subsequent modifications. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and waste generation.

Evaluation of this compound's pharmacological profile has revealed promising activities in preclinical models. For instance, derivatives bearing similar scaffolds have shown efficacy in inhibiting pathways relevant to oncogenesis and neurodegeneration. The combination of structural rigidity provided by the cyclopropane ring with tunable electronic properties from substituents like phenyl allows for precise modulation of biological activity. Further investigation into its mechanism of action could uncover novel therapeutic opportunities.

The growing interest in 2-({(tert-butoxy)carbonylamino}methyl)-3-phenylcyclopropane-1-carboxylic acid underscores its significance as a molecular probe and synthetic intermediate. As research continues to uncover new applications for this class of compounds, it is likely that derivatives will be developed for clinical trials targeting unmet medical needs. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.